Cas no 2002427-34-9 ((2R)-2-amino-4-cyclobutoxybutanoic acid)

• Product Name: (2R)-2-amino-4-cyclobutoxybutanoic acid
• CAS No: 2002427-34-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6292299
• PubChem ID: 165521184
• Update Time: 2025-05-19

(2R)-2-amino-4-cyclobutoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-4-cyclobutoxybutanoic acid
• 2002427-34-9
• EN300-1298531

• Inchi： 1S/C8H15NO3/c9-7(8(10)11)4-5-12-6-2-1-3-6/h6-7H,1-5,9H2,(H,10,11)/t7-/m1/s1
• InChI Key： JFMPVGRZFRBCDI-SSDOTTSWSA-N
• SMILES： O(CC[C@H](C(=O)O)N)C1CCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on (2R)-2-amino-4-cyclobutoxybutanoic acid

Exploring the Potential of (2R)-2-amino-4-cyclobutoxybutanoic acid (CAS No. 2002427-34-9) in Modern Biomedical Research

In the rapidly evolving field of biomedical chemistry, (2R)-2-amino-4-cyclobutoxybutanoic acid (CAS No. 2002427-34-9) has emerged as a compound of significant interest. This chiral amino acid derivative, characterized by its unique cyclobutyl ether side chain, is gaining attention for its potential applications in drug discovery and therapeutic development. Researchers are particularly intrigued by its structural features, which combine the rigidity of a cyclobutane ring with the versatility of an amino acid backbone.

The growing popularity of non-proteinogenic amino acids in pharmaceutical design has brought compounds like (2R)-2-amino-4-cyclobutoxybutanoic acid into focus. With increasing searches for "novel amino acid derivatives" and "constrained amino acid therapeutics," this compound addresses current scientific demands for molecules that can modulate protein-protein interactions while maintaining metabolic stability. Its CAS number 2002427-34-9 serves as a crucial identifier in chemical databases and patent literature, making it easily traceable for researchers worldwide.

Recent studies suggest that the cyclobutyl group in (2R)-2-amino-4-cyclobutoxybutanoic acid may confer unique conformational properties that are valuable in medicinal chemistry. This aligns with current trends in drug design that emphasize "three-dimensional molecular frameworks" and "sp3-rich compounds." The compound's potential to serve as a building block for peptide mimetics has sparked interest among scientists working on next-generation therapeutics for challenging biological targets.

From a synthetic chemistry perspective, 2002427-34-9 represents an interesting challenge due to the need for stereocontrol at the 2-position and the incorporation of the cyclobutoxy moiety. The development of efficient synthetic routes to this compound has become a topic of discussion in organic chemistry forums, with many researchers searching for "asymmetric synthesis of β-substituted amino acids." The compound's growing importance is reflected in its increasing appearance in scientific literature and conference presentations.

The pharmacological potential of (2R)-2-amino-4-cyclobutoxybutanoic acid is currently being explored in several areas. Preliminary studies indicate possible applications in neurological research, particularly in projects investigating "amino acid transporters" and "neurotransmitter analogs." While still in early stages, these investigations respond to the growing need for novel compounds that can cross the blood-brain barrier—a frequent search term in neuroscience and drug delivery research.

Quality control and characterization of CAS 2002427-34-9 present specific analytical challenges that have become discussion points in pharmaceutical analysis circles. The compound's chiral nature requires precise analytical methods, leading to increased interest in "chiral separation techniques" and "stereochemical analysis of amino acid derivatives." These technical aspects are crucial for researchers looking to incorporate this compound into their work while ensuring reproducibility and purity.

In the context of green chemistry initiatives, the synthesis and application of (2R)-2-amino-4-cyclobutoxybutanoic acid raise important considerations. Researchers are examining sustainable production methods for such specialty amino acids, responding to industry demands for "environmentally friendly synthetic routes" and "biocatalytic approaches to chiral compounds." This aligns with broader trends in pharmaceutical manufacturing toward more sustainable practices.

The intellectual property landscape surrounding 2002427-34-9 is developing rapidly, with patent applications increasingly mentioning this compound as a key intermediate or active component. Legal and scientific professionals are monitoring this space closely, particularly in relation to "peptide therapeutics patents" and "constrained amino acid IP protection." This commercial interest underscores the compound's potential significance in future therapeutic development.

As research into (2R)-2-amino-4-cyclobutoxybutanoic acid progresses, safety and toxicological profiling remain essential considerations. While not classified as hazardous, proper handling protocols for this and similar research compounds are frequently searched topics in laboratory safety resources. The scientific community continues to emphasize responsible research practices when working with novel chemical entities.

Looking forward, CAS No. 2002427-34-9 represents an exciting area of exploration at the intersection of organic chemistry and drug discovery. Its unique structural features and potential biological activities position it as a compound worth watching in coming years. As the scientific community's understanding of constrained amino acids grows, so too will interest in this particular molecule and its applications across multiple research domains.